2-(4-Ethoxyphenyl)-5-(4-(4-methylbenzoyl)piperazin-1-yl)oxazole-4-carbonitrile

• IUPAC Name: 2-(4-ethoxyphenyl)-5-[4-(4-methylbenzoyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C24H24N4O3/c1-3-30-20-10-8-18(9-11-20)22-26-21(16-25)24(31-22)28-14-12-27(13-15-28)23(29)19-6-4-17(2)5-7-19/h4-11H,3,12-15H2,1-2H3
• InChI Key: GANXWZJYZCYBCB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NC(=C(O2)N3CCN(CC3)C(=O)C4=CC=C(C=C4)C)C#N
• Molecular Formula: C24H24N4O3
• Molecular Weight: 416.5 g/mol

Description

2-(4-Ethoxyphenyl)-5-(4-(4-methylbenzoyl)piperazin-1-yl)oxazole-4-carbonitrile, also known as EPCOC, is a chemical compound that has been extensively studied for its potential use in scientific research. It is a member of the oxazole family of compounds, which are known for their diverse range of biological activities.

Scientific Research Applications

Synthesis and Antimicrobial Activities

• A study by Bektaş et al. (2007) explored the synthesis of novel 1,2,4-triazole derivatives and their antimicrobial activities. Although not directly mentioning the exact compound , the research focuses on related chemical structures, showcasing the potential antimicrobial properties of such compounds. Their findings indicated that some synthesized compounds exhibited good to moderate activities against test microorganisms (Bektaş et al., 2007).

Tuberculostatic Activity

• The synthesis and evaluation of tuberculostatic activity of certain (4-phenylpiperazin-1-ylmethyl)-1,3,4-oxadiazole and -1,2,4-triazole derivatives were discussed by Foks et al. (2004). This study highlights the potential use of related compounds in combating tuberculosis, with some derivatives showing minimum inhibiting concentrations within 25 - 100 mg/ml (Foks et al., 2004).

PET Radioligands for Imaging

• Research by Gao et al. (2012) on the facile synthesis of carbon-11-labeled arylpiperazinylthioalkyl derivatives as new PET radioligands for imaging of 5-HT1AR demonstrates the application of these compounds in medical imaging, particularly for the serotonin receptor. This work emphasizes the utility of such derivatives in the development of diagnostic tools (Gao et al., 2012).

Molecular Stabilities and Docking Studies

• A study by Karayel (2021) on the molecular stabilities, conformational analyses, and molecular docking studies of benzimidazole derivatives bearing 1,2,4-triazole as EGFR inhibitors underlines the importance of these compounds in cancer research, particularly as potential anti-cancer agents due to their binding affinities and inhibitory activities against EGFR (Karayel, 2021).